4,7-Dimethoxy-5-[(4-methoxyphenyl)ethynyl]-1,3-benzodioxole

• IUPAC Name: 4,7-dimethoxy-5-[2-(4-methoxyphenyl)ethynyl]-1,3-benzodioxole
• InChI: InChI=1S/C18H16O5/c1-19-14-8-5-12(6-9-14)4-7-13-10-15(20-2)17-18(16(13)21-3)23-11-22-17/h5-6,8-10H,11H2,1-3H3
• InChI Key: JGUVLMSKOXUQHD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C#CC2=CC(=C3C(=C2OC)OCO3)OC
• Molecular Formula: C18H16O5
• Molecular Weight: 312.3 g/mol

Description

4,7-Dimethoxy-5-[(4-methoxyphenyl)ethynyl]-1,3-benzodioxole is a useful research compound. Its molecular formula is C18H16O5 and its molecular weight is 312.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antitumor Effects : A derivative, "apiole", exhibited antitumor effects against human colon cancer cells in an in vivo xenograft model, showing potential as an anticancer agent (Wei et al., 2012).

• Chemosterilant Properties : Benzodioxole derivatives have been shown to act as chemosterilants, affecting egg maturation and reproduction in insects like Drosophila melanogaster (Song et al., 1990).

• Synthesis of Amino-benzodioxoles : Research on the synthesis of amino-1,3-benzodioxoles, which are useful in various chemical applications, has been conducted, highlighting the versatility of benzodioxole derivatives (Daliacker et al., 1978).

• Development of Endothelin Receptor Antagonists : Benzodioxole derivatives have been used in the development of potent endothelin-A receptor antagonists, which are significant in cardiovascular research (Tasker et al., 1997).

• Insecticidal Activity : Certain benzodioxole derivatives have shown insecticidal activity against pests like the Colorado potato beetle, indicating their potential in pest control applications (Vanmellaert et al., 1983).

• Anti-Proliferative Activity on Cancer Cells : Studies on 4,7-dimethoxy-1,3-benzodioxole derivatives found anti-proliferative activity against human colorectal carcinoma cells, suggesting their utility in cancer treatment (Lien et al., 2011).